Cas no 1206999-11-2 (11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one)

$11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one structure$

1206999-11-2 structure

Product Name:11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one

CAS No:1206999-11-2

MF:C₂₂H₂₂N₄O₂

MW:374.435684680939

CID:5932615

PubChem ID:45504971

Update Time:2024-01-16

11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

- 11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
- FYNWWBZDUYKNBC-UHFFFAOYSA-N
- 3-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
- SR-01000925405-1
- 11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
- 11-(2-methyl-5-phenylpyrazole-3-carbonyl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
- AKOS024521929
- 1206999-11-2
- VU0523451-1
- F5835-0515
- SR-01000925405
- Inchi： 1S/C22H22N4O2/c1-24-20(11-18(23-24)16-6-3-2-4-7-16)22(28)25-12-15-10-17(14-25)19-8-5-9-21(27)26(19)13-15/h2-9,11,15,17H,10,12-14H2,1H3
- InChI Key： FYNWWBZDUYKNBC-UHFFFAOYSA-N
- SMILES： O=C(C1=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=NN1C([H])([H])[H])N1C([H])([H])C2([H])C3=C([H])C([H])=C([H])C(N3C([H])([H])C([H])(C1([H])[H])C2([H])[H])=O

Computed Properties

Exact Mass: 374.174
Monoisotopic Mass: 374.174
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 2
Complexity: 711
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.4A^2
XLogP3: 2.1

11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5835-0515-2μmol	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	2μmol	$57.0	2023-09-09
Life Chemicals	F5835-0515-5μmol	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	5μmol	$63.0	2023-09-09
Life Chemicals	F5835-0515-10μmol	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	10μmol	$69.0	2023-09-09
Life Chemicals	F5835-0515-20μmol	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	20μmol	$79.0	2023-09-09
Life Chemicals	F5835-0515-1mg	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	1mg	$54.0	2023-09-09
Life Chemicals	F5835-0515-2mg	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	2mg	$59.0	2023-09-09
Life Chemicals	F5835-0515-3mg	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	3mg	$63.0	2023-09-09
Life Chemicals	F5835-0515-4mg	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	4mg	$66.0	2023-09-09
Life Chemicals	F5835-0515-5mg	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	5mg	$69.0	2023-09-09
Life Chemicals	F5835-0515-10mg	11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one	1206999-11-2	10mg	$79.0	2023-09-09